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Compound of Interest

Compound Name: Albifylline

Cat. No.: B1666809 Get Quote

Essential Safety and Handling Guide for
Albifylline
Disclaimer: This document provides guidance on personal protective equipment and handling

for Albifylline based on its classification as a xanthine derivative. An official Material Safety

Data Sheet (MSDS) or Safety Data Sheet (SDS) for Albifylline (CAS No. 107767-55-5) is not

readily available in public databases. Therefore, the following recommendations are derived

from safety protocols for structurally similar compounds, such as Xanthine and Theophylline,

and general best practices for handling chemical compounds with unknown toxicological

profiles.[1][2][3][4] Researchers must conduct a thorough, institution-specific risk assessment

before beginning any work.

Albifylline is a bioactive xanthine derivative, structurally similar to pentoxifylline, and is

intended for research use only.[5][6][7] As with any chemical with limited safety data, it should

be handled with caution in a controlled laboratory environment.

Personal Protective Equipment (PPE) Requirements
Engineering controls, such as a certified chemical fume hood, are the primary means of

exposure control. The following PPE is mandatory as a secondary layer of protection.
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Protection Type
Recommended
Equipment

Standard
Purpose &
Rationale

Eye & Face

Chemical splash

goggles. A face shield

is required if there is a

significant splash

hazard.

ANSI Z87.1 / EN166

Protects against

splashes, aerosols,

and airborne powder.

Standard safety

glasses are

insufficient.[1][4]

Hand

Nitrile or Neoprene

gloves. Double-

gloving is

recommended.

ASTM F1671 / EN374

Prevents skin contact.

[1] Gloves must be

inspected before use

and changed

immediately if

contaminated.

Body

Fully-fastened, long-

sleeved laboratory

coat.

N/A

Protects skin and

personal clothing from

contamination.[3]

Respiratory

Work must be

conducted in a

chemical fume hood.

If a fume hood is not

available, a NIOSH-

approved respirator

with appropriate

cartridges for organic

vapors and

particulates is

required, following a

formal risk

assessment.

NIOSH / EN143

Prevents inhalation of

fine powders or

aerosols, which is a

primary exposure

route for potent

compounds.[1][8]

Emergency Procedures & First Aid
Immediate action is critical in case of accidental exposure. All laboratory personnel should be

familiar with the location and operation of safety showers and eyewash stations.
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Exposure Route Immediate Action Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15 minutes.[1][4] If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes at an eyewash station,

holding eyelids open.[2][4] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water.[2][3] Seek immediate

medical attention.

Experimental Protocol: Weighing and Solubilizing
Albifylline Powder
This protocol outlines the essential steps for safely preparing a stock solution of Albifylline.

Objective: To accurately weigh and dissolve a specified amount of Albifylline powder while

minimizing exposure risk.

Materials:

Albifylline (solid powder)

Appropriate solvent (e.g., DMSO, Ethanol)

Analytical balance

Spatula
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Weighing paper or boat

Vortex mixer or sonicator

Appropriate volumetric flasks and vials

Required PPE (as specified in the table above)

Procedure:

Preparation: Before handling the compound, ensure the chemical fume hood is operational

and the work area is decontaminated. Don all required PPE.

Tare Balance: Place a clean weighing boat on the analytical balance inside the fume hood

and tare the balance.

Weighing: Carefully transfer the desired amount of Albifylline powder to the weighing boat

using a clean spatula. Avoid generating dust.[1] Close the primary container immediately

after dispensing.

Record Mass: Record the exact mass of the compound.

Transfer: Carefully transfer the weighed powder into the appropriate volumetric flask.

Solubilization: In the fume hood, add the desired solvent to the flask. Fill to approximately

75% of the final volume.

Dissolution: Cap the flask securely and mix using a vortex mixer or sonicator until the solid is

completely dissolved.

Final Volume: Add solvent to the final volume mark on the volumetric flask. Invert the flask

several times to ensure a homogenous solution.

Labeling: Clearly label the solution with the compound name, concentration, solvent, and

date of preparation.

Decontamination & Disposal: Decontaminate the spatula and work surface. Dispose of all

contaminated materials (e.g., gloves, weighing boat) as hazardous chemical waste
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according to institutional and local regulations.

Process Flow and Safety Logic
The following diagrams illustrate the logical workflow for handling Albifylline and the decision-

making process for hazard control.
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1. Pre-Operational Phase

2. Handling Phase

3. Post-Operational Phase
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& Equipment
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Hazardous Waste
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Caption: Experimental workflow for safely handling Albifylline.
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Alternative
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Engineering Controls

No
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Administrative Controls
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Provide Training

Final Control:
Personal Protective Equipment
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Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating Albifylline exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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